Cas no 1260877-91-5 (2-(2-bromo-5-chlorophenyl)pyrrolidine)

• Product Name: 2-(2-bromo-5-chlorophenyl)pyrrolidine
• CAS No: 1260877-91-5
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5845949
• PubChem ID: 53403487
• Update Time: 2025-10-28

2-(2-bromo-5-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)pyrrolidine
• MFCD11848585
• SY253525
• EN300-1897924
• 1228542-78-6
• 1260877-91-5

• MDL： MFCD11848585
• Inchi： 1S/C10H11BrClN/c11-9-4-3-7(12)6-8(9)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
• InChI Key： MDNASMVGOMKAHN-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2-bromo-5-chlorophenyl)pyrrolidine

Recent Advances in the Study of 2-(2-Bromo-5-chlorophenyl)pyrrolidine (CAS: 1260877-91-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromo-5-chlorophenyl)pyrrolidine (CAS: 1260877-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique bromo-chloro-phenyl substitution pattern, has been investigated for its pharmacological properties and synthetic utility. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the synthesis of novel dopamine receptor modulators. The research team utilized 2-(2-bromo-5-chlorophenyl)pyrrolidine as a core scaffold to develop a series of compounds with high affinity for D2-like receptors. Molecular docking studies revealed that the bromo-chloro substitution pattern contributes significantly to the binding affinity, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

In parallel research, scientists have investigated the compound's metabolic stability and pharmacokinetic properties. A recent preclinical study demonstrated that 2-(2-bromo-5-chlorophenyl)pyrrolidine exhibits favorable blood-brain barrier penetration, making it particularly interesting for CNS drug development. The study, published in Drug Metabolism and Disposition, employed advanced LC-MS techniques to characterize the compound's metabolic pathways, identifying potential sites for structural modification to improve its drug-like properties.

The synthetic chemistry community has also made significant progress in developing more efficient routes to 2-(2-bromo-5-chlorophenyl)pyrrolidine. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that improves the yield and reduces the number of synthetic steps compared to traditional methods. This advancement is particularly important for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Emerging applications of this compound extend beyond neurological disorders. Recent patent filings indicate its potential use in oncology, particularly as a component of PROTAC (proteolysis targeting chimera) molecules. The bromine atom serves as an ideal handle for further functionalization, allowing researchers to conjugate the pyrrolidine scaffold with various E3 ligase ligands and target protein binders. This versatility positions 2-(2-bromo-5-chlorophenyl)pyrrolidine as a valuable tool in targeted protein degradation strategies.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from this scaffold. Current research efforts are focused on addressing potential toxicity concerns associated with the halogenated aromatic system. A 2024 toxicological assessment published in Chemical Research in Toxicology provided important insights into structure-toxicity relationships, guiding the design of safer derivatives while maintaining pharmacological activity.

The growing body of research surrounding 2-(2-bromo-5-chlorophenyl)pyrrolidine underscores its importance as a versatile scaffold in medicinal chemistry. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.